N-(4-bromophenyl)-5-chloro-2-thiophenesulfonamide

• IUPAC Name: N-(4-bromophenyl)-5-chlorothiophene-2-sulfonamide
• InChI: InChI=1S/C10H7BrClNO2S2/c11-7-1-3-8(4-2-7)13-17(14,15)10-6-5-9(12)16-10/h1-6,13H
• InChI Key: PNSPYZPKEMXOBG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NS(=O)(=O)C2=CC=C(S2)Cl)Br
• Molecular Formula: C10H7BrClNO2S2
• Molecular Weight: 352.7 g/mol

Description

N-(4-bromophenyl)-5-chloro-2-thiophenesulfonamide, also known as BPTES, is a small molecule inhibitor that targets the glutaminase enzyme. Glutaminase is responsible for catalyzing the conversion of glutamine to glutamate, which is a crucial step in cancer cell metabolism. BPTES has been shown to have potential as an anticancer agent, and its mechanism of action and biochemical effects have been extensively studied.

Mechanism of Action

N-(4-bromophenyl)-5-chloro-2-thiophenesulfonamide selectively inhibits the glutaminase enzyme, which is responsible for catalyzing the conversion of glutamine to glutamate. This leads to a decrease in the levels of glutamate and other downstream metabolites, which are essential for cancer cell metabolism. This compound has been shown to induce cell death in glutamine-dependent cancer cells, while sparing normal cells.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to decrease the levels of glutamate and other downstream metabolites in cancer cells, which leads to a decrease in cell proliferation and an increase in cell death. This compound has also been shown to inhibit the growth of tumors in animal models.

Advantages and Limitations for Lab Experiments

One advantage of N-(4-bromophenyl)-5-chloro-2-thiophenesulfonamide is that it selectively targets cancer cells that are dependent on glutamine metabolism, while sparing normal cells. This makes it a potentially effective anticancer agent with fewer side effects than traditional chemotherapy drugs. One limitation of this compound is that it has poor solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are a number of future directions for research on N-(4-bromophenyl)-5-chloro-2-thiophenesulfonamide. One area of research is the development of more potent and selective inhibitors of glutaminase. Another area of research is the development of new delivery methods for this compound, such as nanoparticles or liposomes, which could improve its solubility and efficacy. Additionally, further studies are needed to determine the safety and efficacy of this compound in human clinical trials.

Synthesis Methods

N-(4-bromophenyl)-5-chloro-2-thiophenesulfonamide can be synthesized using a two-step process. The first step involves the reaction of 4-bromophenylamine with 2-chloroethanesulfonyl chloride to form N-(4-bromophenyl)-2-chloroethanesulfonamide. The second step involves the reaction of N-(4-bromophenyl)-2-chloroethanesulfonamide with thiophene-2-carboxylic acid to form this compound.

Scientific Research Applications

N-(4-bromophenyl)-5-chloro-2-thiophenesulfonamide has been extensively studied for its potential as an anticancer agent. It has been shown to selectively inhibit the growth of cancer cells that are dependent on glutamine metabolism. This compound has been shown to have potential as a therapeutic agent for a variety of cancers, including breast cancer, lung cancer, and glioblastoma.